![molecular formula C14H16O2 B115046 5'-Hydroxy-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one CAS No. 33781-60-1](/img/structure/B115046.png)
5'-Hydroxy-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one
Overview
Description
5’-Hydroxy-2’,5’,7’-trimethylspiro[cyclopropane-1,6’-indene]-4’-one is a chemical compound with the molecular formula C14H16O2 . It contains a total of 34 bonds, including 18 non-H bonds, 4 multiple bonds, 4 double bonds, 1 three-membered ring, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 aliphatic ketone, 1 hydroxyl group, and 1 tertiary alcohol .
Molecular Structure Analysis
The molecular structure of 5’-Hydroxy-2’,5’,7’-trimethylspiro[cyclopropane-1,6’-indene]-4’-one is complex, featuring a variety of bond types and ring structures . It includes a three-membered cyclopropane ring fused to a six-membered indene ring, forming a spiro compound. The molecule also contains a ketone, a hydroxyl group, and a tertiary alcohol .Physical And Chemical Properties Analysis
The molecular weight of 5’-Hydroxy-2’,5’,7’-trimethylspiro[cyclopropane-1,6’-indene]-4’-one is 216.28 g/mol . Additional physical and chemical properties, such as melting point, boiling point, solubility, and spectral data, are not provided in the search results.Scientific Research Applications
Environmental Science
The compound’s stability and potential for modification make it a candidate for studying environmental remediation processes. It could be used to understand the behavior of organic pollutants and help in designing molecules that can neutralize or degrade harmful substances in the environment.
Each of these applications leverages the unique chemical structure of “5’-Hydroxy-2’,5’,7’-trimethylspiro[cyclopropane-1,6’-indene]-4’-one” to explore new frontiers in scientific research and development. While the current information available does not provide specific studies or results , the theoretical applications discussed here offer a glimpse into the potential of this intriguing compound.
properties
IUPAC Name |
5'-hydroxy-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-8-6-10-9(2)14(4-5-14)13(3,16)12(15)11(10)7-8/h6-7,16H,4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLAKJNQXUARACO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C3(CC3)C(C(=O)C2=C1)(C)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5'-Hydroxy-2',5',7'-trimethylspiro[cyclopropane-1,6'-indene]-4'-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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